Cas no 741243-91-4 (3-(4-fluorophenyl)prop-2-enimidamide)

3-(4-Fluorophenyl)prop-2-enimidamide is a fluorinated organic compound featuring an amidine functional group conjugated with a phenyl ring. Its structure, incorporating both a fluorophenyl moiety and an unsaturated amidine backbone, lends it utility in pharmaceutical and agrochemical research as a versatile intermediate. The electron-withdrawing fluorine substituent enhances reactivity, making it valuable for synthesizing heterocyclic compounds or modifying biomolecules. The amidine group offers nucleophilic character, enabling further functionalization. This compound is particularly advantageous in medicinal chemistry for developing targeted inhibitors or ligands due to its balanced lipophilicity and electronic properties. Proper handling under controlled conditions is recommended due to its potential sensitivity.
3-(4-fluorophenyl)prop-2-enimidamide structure
741243-91-4 structure
Product Name:3-(4-fluorophenyl)prop-2-enimidamide
CAS No:741243-91-4
MF:C9H9FN2
MW:164.179565191269
CID:560180
PubChem ID:45090821
Update Time:2025-05-28

3-(4-fluorophenyl)prop-2-enimidamide Chemical and Physical Properties

Names and Identifiers

    • 2-Propenimidamide,3-(4-fluorophenyl)-, (2E)-
    • 2-Propenimidamide,3-(4-fluorophenyl)-,(2E)-(9CI)
    • 3-(4-fluorophenyl)prop-2-enimidamide
    • 741243-91-4
    • SCHEMBL13988393
    • EN300-1837464
    • Inchi: 1S/C9H9FN2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H3,11,12)/b6-3+
    • InChI Key: PKOZFJSFAPXRAD-ZZXKWVIFSA-N
    • SMILES: FC1C=CC(/C=C/C(=N)N)=CC=1

Computed Properties

  • Exact Mass: 164.07500
  • Monoisotopic Mass: 164.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.9A^2
  • XLogP3: 1.4

Experimental Properties

  • PSA: 49.87000
  • LogP: 2.57490

3-(4-fluorophenyl)prop-2-enimidamide Pricemore >>

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